2-(2-Chlorobenzoyl)pyrimidine

• Molecular Formula: C11H7ClN2O
• Molecular Weight: 218.64 g/mol
• IUPAC Name: (2-chlorophenyl)-pyrimidin-2-ylmethanone
• InChI: InChI=1S/C11H7ClN2O/c12-9-5-2-1-4-8(9)10(15)11-13-6-3-7-14-11/h1-7H
• InChI Key: MEXNZUOOCNBUJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=NC=CC=N2)Cl

Description

2-(2-Chlorobenzoyl)pyrimidine is a useful research compound. Its molecular formula is C11H7ClN2O and its molecular weight is 218.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-chlorophenyl(2-pyrimidinyl)acetonitile (3.25 g, 0.0142 mol), sodium hydride (60% in mineral oil, 1.07 g, 0.016 mol) and anhydrous tetrahydrofuran is stirred two hours at reflux and cooled to room temperature. Dry air is bubbled into the mixture while stirring three days. The mixture is quenched by dropwise addition of a 3:1 water:methanol mixture and then water. The tetrahydrofuran is removed in vacuo and the aqueous residue filtered to afford the title compound as a brown solid (2.00 g, 64.7%) which is identified by NMR spectral analysis.